Cas no 1215601-72-1 (2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride)

2-(Benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride is a synthetic organic compound featuring a benzothiazole core linked to a benzenesulfonylacetamide moiety with a dimethylaminopropyl substituent. Its hydrochloride salt form enhances solubility and stability, making it suitable for research applications. The compound's structural complexity, including the sulfonyl and tertiary amine groups, suggests potential reactivity and binding affinity, particularly in medicinal chemistry or biochemical studies. The benzothiazole scaffold is known for its pharmacological relevance, implying possible utility in drug discovery or enzyme inhibition research. The hydrochloride salt ensures consistent handling and storage properties, facilitating experimental reproducibility. Further characterization would be required to confirm specific biological or chemical applications.
2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride structure
1215601-72-1 structure
Product Name:2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride
CAS No:1215601-72-1
MF:C20H24ClN3O3S2
MW:454.005861282349
CID:5472938
Update Time:2025-10-30

2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide:hydrochloride
    • 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride
    • Inchi: 1S/C20H23N3O3S2.ClH/c1-22(2)13-8-14-23(20-21-17-11-6-7-12-18(17)27-20)19(24)15-28(25,26)16-9-4-3-5-10-16;/h3-7,9-12H,8,13-15H2,1-2H3;1H
    • InChI Key: CANIQQSISJMCKN-UHFFFAOYSA-N
    • SMILES: C(N(C1=NC2=CC=CC=C2S1)CCCN(C)C)(=O)CS(C1=CC=CC=C1)(=O)=O.[H]Cl

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2635-0448-2μmol
2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride
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2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride Related Literature

Additional information on 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride

Comprehensive Overview of 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride (CAS No. 1215601-72-1)

2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its CAS No. 1215601-72-1 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. This compound features a benzothiazole core, a benzenesulfonyl group, and a dimethylaminopropyl side chain, making it a versatile candidate for drug discovery and molecular studies.

The structural complexity of 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride has garnered attention in recent years, particularly in the context of targeted drug delivery and enzyme inhibition. Researchers are exploring its potential as a kinase inhibitor or receptor modulator, aligning with the growing demand for novel therapeutics in oncology and neurology. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies.

In the era of AI-driven drug discovery, compounds like CAS No. 1215601-72-1 are frequently analyzed through computational chemistry tools. Molecular docking simulations and QSAR modeling have become essential for predicting its interactions with biological targets. This aligns with trending searches such as "AI in pharmaceutical R&D" and "computational drug design," reflecting the industry's shift toward data-driven methodologies.

The benzothiazole moiety in this compound is particularly noteworthy due to its prevalence in fluorescent probes and bioimaging agents. With increasing interest in diagnostic tools, researchers are investigating whether 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride could serve as a scaffold for developing theranostic applications—a hot topic in precision medicine.

From a synthetic chemistry perspective, the benzenesulfonyl group offers opportunities for further derivatization, enabling the creation of analogs with tailored properties. This flexibility resonates with searches like "structure-activity relationship (SAR) studies" and "medicinal chemistry optimization," which dominate academic and industrial research forums.

Regulatory and safety profiles of CAS No. 1215601-72-1 are also under scrutiny, as evidenced by queries such as "pharmaceutical impurity standards" and "ICH guidelines for novel compounds." Proper characterization using HPLC, NMR, and mass spectrometry is essential to meet compliance requirements—a critical consideration for manufacturers and researchers alike.

Environmental sustainability in chemical synthesis is another trending angle. The compound’s potential green chemistry applications, such as catalyst-free reactions or solvent optimization, could address searches like "eco-friendly pharmaceutical synthesis"—a priority for modern laboratories aiming to reduce their carbon footprint.

In summary, 2-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]acetamide hydrochloride represents a multifaceted compound with applications spanning drug development, diagnostics, and material science. Its CAS No. 1215601-72-1 ensures traceability, while its structural features invite innovation across interdisciplinary fields. As research evolves, this compound may emerge as a cornerstone in addressing unmet medical and technological challenges.

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